Cas no 1189561-66-7 ((S)-Gossypol (acetic acid))

• Product Name: (S)-Gossypol (acetic acid)
• CAS No: 1189561-66-7
• MF: C₃₂H₃₄O₁₀
• MW: 578.606370449066
• CID: 2601528
• PubChem ID: 227456
• Update Time: 2025-05-26

(S)-Gossypol (acetic acid) Chemical and Physical Properties

Names and Identifiers

• (S)-Gossypol (acetic acid)
• (S)-(+)-Gossypol acetic acid
• gossypol-Acetic acid
• Gossypol acetate
• Acetate gossypol
• (-)-Gossypol acetic acid
• Gossypol (acetic acid)
• AT101
• GOSSYPOL-ACETIC ACID COMPLEX
• Gossypol AcOH Salt
• MLS002702979
• MLS000028630
• NSC19048
• SMR000058743
• (S)-Gossypol acetic acid
• (R)-Gossypol acetic acid
• Gossypol acetate, (R)-
• Gossypol acetic acid, R-
• R-(-)-gossypol acetic acid
• Gossypol acetic acid, (R)-
• Acet
• Aceticacidgossypol
• ()-Gossypol-acetic acid;BL 193 (acetic acid)
• (R)-Gossypol acetic acid salt
• HY-15464A
• acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-2,2'-binaphthyl-8,8'-dicarbaldehyde (1:1)
• GOSSYPOLACETATE
• J-005228
• 1189561-66-7
• HMS500I15
• Acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde
• AT-101 (AT101)
• (-)-GOSSYPOL; ACETIC ACID
• DB-081879
• HMS3651H13
• HY-17510
• Gossypol xAcetate
• DA-59684
• Opera_ID_1014
• AKOS022188380
• UNII-U9GNI6VT5N
• AT-101 (acetic acid)
• NSC-727858
• AT 101 acetic acid; AT101 acetic acid;AT-101 acetic acid; (-)-Gossypol acetic acid; (R)-Gossypol acetic acid; Gossypol acetic acid
• (+/-)-Gossypol-acetic acid;BL 193 (acetic acid)
• 5453-04-3
• acetic acid;7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde
• DA-50760
• F85296
• Acetic acid--1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-di(propan-2-yl)[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1/1)
• 12542-36-8
• DTXSID90921593
• Gossypol acetic acid [WHO-DD]
• CS-3859
• NCGC00178279-01
• SCHEMBL352576
• Gossypol acetic acid
• BCP09006
• Gossypol acetic acid clathrate
• F85115
• s2812
• G0543
• acetic acid compound with (S)-1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1:1)
• s2303
• NSC-19048
• 115038-46-5
• MFCD00058385
• Acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1:1)
• U9GNI6VT5N
• SW197103-3
• (R)-(-)-Gossypol acetic acid
• CCG-39212
• Acetate-gossypol
• 1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde acetate salt
• 866541-93-7
• NSC727858
• DA-60718
• AC-34098
• NSC 19048
• (+/-)-Gossypol acetic acid
• BCP24040
• Gossypol acetic acid [MI]
• GossypolAcOHSalt
• CHEMBL1516388
• AT 101 acetic acid
• AS-15487
• 12542-36-8 (ACETIC ACID)
• 732279-26-4
• aceticacid;7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde

• Inchi： 1S/C30H30O8.C2H4O2/c1-11(2)19-15-7-13(5)21(27(35)23(15)17(9-31)25(33)29(19)37)22-14(6)8-16-20(12(3)4)30(38)26(34)18(10-32)24(16)28(22)36;1-2(3)4/h7-12,33-38H,1-6H3;1H3,(H,3,4)
• InChI Key： NIOHNDKHQHVLKA-UHFFFAOYSA-N
• SMILES： OC1C2=C(C=O)C(=C(C(C(C)C)=C2C=C(C)C=1C1=C(C2=C(C=O)C(=C(C(C(C)C)=C2C=C1C)O)O)O)O)O.OC(C)=O

Computed Properties

• Exact Mass: 578.21519728g/mol
• Monoisotopic Mass: 578.21519728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 811
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193

(S)-Gossypol (acetic acid) Security Information

• Storage Condition：-20°C, protect from light, stored under argon

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on (S)-Gossypol (acetic acid)

Comprehensive Overview of (S)-Gossypol (acetic acid) (CAS No. 1189561-66-7): Properties, Applications, and Research Insights

(S)-Gossypol (acetic acid), identified by its CAS number 1189561-66-7, is a chiral derivative of gossypol, a naturally occurring polyphenolic compound originally isolated from cottonseed. This enantiomer has garnered significant attention in pharmaceutical and biochemical research due to its unique stereospecific properties. Unlike racemic gossypol, the (S)-enantiomer exhibits distinct biological activities, making it a focal point for targeted therapeutic development. Researchers are particularly interested in its potential as a modulator of protein-protein interactions and its role in apoptosis regulation.

The compound’s acetic acid salt form enhances solubility and stability, addressing formulation challenges associated with the parent molecule. Recent studies highlight its relevance in oncology, especially in targeting Bcl-2 family proteins, a hot topic in cancer drug discovery. With the rise of precision medicine, the demand for enantiopure compounds like (S)-Gossypol has surged, as evidenced by increased searches for "chiral drug intermediates" and "enantioselective synthesis" in scientific databases.

In addition to its anticancer potential, (S)-Gossypol (acetic acid) is being explored for applications in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry suggested its neuroprotective effects via inhibition of mTOR signaling pathways, aligning with growing public interest in "natural neuroprotectants" and "alternative Alzheimer’s therapies." This positions the compound at the intersection of trending health topics and cutting-edge research.

From a synthetic chemistry perspective, the production of CAS 1189561-66-7 involves asymmetric catalysis, a technique frequently searched by organic chemists. The compound’s chiral purity (>98% ee) is critical for reproducibility in biological assays, a concern often raised in online forums discussing "standardization in preclinical research." Its molecular structure—featuring multiple hydroxyl and carbonyl groups—also makes it a model for studies on hydrogen-bonding networks, a niche yet growing area in computational chemistry.

Market analysts note rising procurement of (S)-Gossypol derivatives by contract research organizations (CROs), driven by pharmaceutical outsourcing trends. The compound’s non-toxic acetic acid formulation complies with green chemistry principles, resonating with industry shifts toward sustainable excipients. This aligns with frequent Google queries such as "eco-friendly drug additives" and "biocompatible salt forms," reflecting broader environmental consciousness in biotech.

Ongoing clinical investigations into 1189561-66-7 have sparked discussions about its bioavailability enhancement strategies. A 2024 patent application revealed nanoparticle-based delivery systems for the compound, tapping into the booming field of "nanomedicine optimization"—a term with a 300% increase in search volume over the past two years. Such innovations address user concerns about "improving drug absorption rates" frequently seen in pharmacology-related searches.

Quality control of (S)-Gossypol (acetic acid) remains a priority, with HPLC-MS being the gold standard for analysis. Laboratories emphasize the importance of certified reference materials (CRMs) for accurate quantification, a topic dominating QA/QC webinars. The compound’s UV-Vis spectral characteristics (λ_max 360 nm) also facilitate its detection in complex matrices, relevant to queries about "polyphenol quantification methods."

In conclusion, CAS 1189561-66-7 represents a versatile scaffold bridging traditional phytochemistry and modern drug design. Its intersection with high-traffic search terms—from "targeted cancer therapy" to "green pharmaceutical excipients"—underscores its multidisciplinary appeal. As research progresses, this enantiomer is poised to remain a key player in both academic and industrial settings, offering solutions to some of today’s most pressing biomedical challenges.